![molecular formula C11H14O B080515 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene CAS No. 13037-83-7](/img/structure/B80515.png)
3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene, also known as DMHP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DMHP belongs to the class of compounds known as chalcones, which are characterized by their ability to exhibit a variety of biological activities. In
Scientific Research Applications
3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its ability to inhibit the growth of cancer cells. This compound has been shown to induce apoptosis, or programmed cell death, in various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and neurodegenerative diseases like Alzheimer's.
Mechanism of Action
The mechanism of action of 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in cell growth and survival. This compound has been shown to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication, and protein kinase C, which is involved in cell signaling. Additionally, this compound has been found to modulate the expression of genes involved in apoptosis and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by activating caspase enzymes, which are involved in the breakdown of cellular components. This compound has also been found to inhibit the production of reactive oxygen species, which are involved in oxidative stress and inflammation. In animal studies, this compound has been found to have anti-inflammatory effects and to reduce the growth of tumors.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene is its relatively simple synthesis method, which makes it accessible to researchers. Additionally, this compound has been shown to have low toxicity in animal studies, which suggests that it may be safe for use in humans. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings. Additionally, more research is needed to fully understand the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene. One area of interest is its potential use in combination with other drugs for the treatment of cancer. This compound has been shown to enhance the anti-cancer effects of other drugs, such as cisplatin and doxorubicin. Additionally, more research is needed to understand the optimal dosing and delivery methods for this compound in humans. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in other diseases.
Synthesis Methods
The synthesis of 3-(3,5-Dimethyl-4-hydroxyphenyl)-1-propene involves the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with propenyl magnesium bromide in the presence of a catalyst. The resulting product is then purified through recrystallization. The yield of this compound can be improved by optimizing the reaction conditions, such as the temperature, reaction time, and catalyst concentration.
properties
IUPAC Name |
2,6-dimethyl-4-prop-2-enylphenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-4-5-10-6-8(2)11(12)9(3)7-10/h4,6-7,12H,1,5H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSETXDOJYIQIST-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1O)C)CC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60498161 |
Source
|
Record name | 2,6-Dimethyl-4-(prop-2-en-1-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60498161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13037-83-7 |
Source
|
Record name | 2,6-Dimethyl-4-(prop-2-en-1-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60498161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.